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Introduction
OM-153 is a novel, potent, and selective small molecule inhibitor of the tankyrase enzymes,

TNKS1 and TNKS2.[1][2][3][4] These enzymes are key regulators of the Wnt/β-catenin

signaling pathway.[1][2][3] Tankyrases poly-ADP-ribosylate AXIN proteins, marking them for

ubiquitination and subsequent degradation by the proteasome.[1][2] AXIN is a crucial

component of the β-catenin destruction complex, which also includes APC, GSK3β, and CK1.

In the absence of Wnt signaling, this complex phosphorylates β-catenin, leading to its

degradation and keeping cytoplasmic levels low.[5][6]

By inhibiting tankyrases, OM-153 stabilizes AXIN levels, thereby enhancing the activity of the

destruction complex and promoting the degradation of β-catenin.[1][7] This leads to a reduction

in the nuclear translocation of β-catenin and subsequent downregulation of Wnt target gene

expression.[1][7] Dysregulation of the Wnt/β-catenin pathway is a hallmark of many cancers,

particularly colorectal cancer, making tankyrase inhibitors like OM-153 a promising therapeutic

strategy.[3][8]
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These application notes provide a summary of the effects of OM-153 on β-catenin levels as

determined by Western blot analysis and offer a detailed protocol for researchers to conduct

similar experiments.

Data Presentation: Effect of OM-153 on β-catenin
Levels
The following table summarizes the quantitative analysis of total β-catenin protein levels in

COLO 320DM human colon carcinoma xenografts following oral, twice-daily treatment with

OM-153 for 34 days. The data is presented as the mean relative protein level compared to the

vehicle-treated control group. This data is derived from in vivo studies and demonstrates a

dose-dependent reduction in total β-catenin levels.[1][9]

Treatment Group (OM-153 Dose, mg/kg)
Mean Relative Total β-catenin Level (vs.
Vehicle)

Vehicle Control 1.00

0.33 ~0.85

1 ~0.70

3.3 ~0.60

10 ~0.55

Note: The quantitative data are estimations derived from the graphical representation of

quantified protein immunoblot ratios in Brinch et al., Cancer Research Communications, 2022.

[1][9]

Signaling Pathway and Experimental Workflow
Below are diagrams illustrating the Wnt/β-catenin signaling pathway and the experimental

workflow for Western blot analysis of β-catenin.
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Wnt/β-catenin signaling pathway and the mechanism of OM-153 action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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